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Compound of Interest

Compound Name: 2-Methyl-1,4-dioxane

Cat. No.: B3048262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-Methyl-1,4-dioxane, a heterocyclic

organic compound of interest in various scientific domains. This document consolidates key

chemical and physical properties, analytical methodologies, and toxicological data, with a focus

on providing actionable information for laboratory and research applications.

Core Chemical and Physical Data
2-Methyl-1,4-dioxane, a derivative of the well-studied 1,4-dioxane, possesses distinct

properties owing to the addition of a methyl group. A summary of its fundamental

characteristics is presented below.

Property Value Source

CAS Number 16279-34-8 [1]

Molecular Formula C₅H₁₀O₂

Molecular Weight 102.13 g/mol [1]

Synthesis and Reaction Mechanisms
The synthesis of substituted dioxanes like 2-Methyl-1,4-dioxane can be achieved through

various organic synthesis routes. While specific protocols for 2-Methyl-1,4-dioxane are not
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extensively detailed in publicly available literature, general methods for the synthesis of

substituted dioxanes often involve the dimerization of oxiranes or the reaction of a diol with an

appropriate electrophile.[1]

One notable reaction mechanism relevant to cyclic ethers, including 2-Methyl-1,4-dioxane, is

autoxidation. This process, which can be initiated by light or heat, proceeds via a free-radical

chain mechanism to form potentially hazardous organic peroxides.[1] The presence of the ether

oxygen atom stabilizes the intermediate radicals, making these compounds susceptible to this

degradation pathway.[1]

Analytical Methodologies
The detection and quantification of 2-Methyl-1,4-dioxane in various matrices are crucial for

research and safety monitoring. Analytical methods are often adapted from those developed for

its parent compound, 1,4-dioxane.
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Analytical
Technique

Matrix Method Details
Detection
Limit

Reference

Gas

Chromatography

-Mass

Spectrometry

(GC-MS)

Water

Purge-and-trap

or direct

injection. Isotope

dilution with 1,4-

dioxane-d8 can

be used for

improved

accuracy.

~10 µg/L [2][3]

Gas

Chromatography

-Flame Ionization

Detection (GC-

FID)

Air

Samples are

collected on a

solid sorbent

tube (e.g.,

coconut shell

charcoal) and

eluted with a

solvent.

0.01 mg per

sample
[2][4]

Solid-Phase

Extraction (SPE)

followed by GC-

MS

Drinking Water

Activated carbon

cartridges are

used to pre-

concentrate the

analyte from a

water sample

before elution

and analysis.

0.024 µg/L [5]

Toxicological and Environmental Profile
The toxicological profile of 2-Methyl-1,4-dioxane is not as extensively studied as that of 1,4-

dioxane. However, data from the parent compound provides valuable insights into potential

health and environmental effects. 1,4-Dioxane is classified as "likely to be carcinogenic to

humans" by the U.S. Environmental Protection Agency (EPA).[6][7][8]

Key Toxicological Endpoints for 1,4-Dioxane:
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Primary Target Organs: Liver and kidneys.[7][9]

Carcinogenicity: Shown to cause cancer in rodents at high doses.[6] The proposed mode of

action is non-genotoxic, involving cytotoxicity and regenerative cell proliferation.[6]

Metabolism: Metabolized by cytochrome P450 enzymes to β-hydroxyethoxyacetic acid

(HEAA) and 1,4-dioxane-2-one, which are then excreted in the urine.[7]

Environmental Fate:

Due to its high water solubility and low tendency to adsorb to soil, 1,4-dioxane and its

derivatives are mobile in the environment and can lead to extensive groundwater

contamination plumes.[8][10] Biodegradation of 1,4-dioxane is generally slow.[10]

Visualized Workflows and Pathways
To aid in the understanding of key processes, the following diagrams illustrate a general

experimental workflow for the analysis of 2-Methyl-1,4-dioxane in a water sample and the

autoxidation pathway.
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Caption: General analytical workflow for 2-Methyl-1,4-dioxane in water.
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Caption: Simplified autoxidation pathway of 2-Methyl-1,4-dioxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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